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Compound of Interest

Compound Name: 2,5-Diiodophenol

Cat. No.: B3255075

CAS Number: 24885-47-0

This technical guide provides an in-depth overview of 2,5-Diiodophenol, a halogenated
aromatic compound of interest to researchers, scientists, and professionals in drug
development. This document details its chemical and physical properties, experimental
protocols for its synthesis and analysis, and explores its potential biological significance.

Core Chemical and Physical Properties

2,5-Diiodophenol is a disubstituted phenol with two iodine atoms attached to the benzene ring
at positions 2 and 5. Its chemical structure and properties are foundational to its reactivity and
potential applications. While experimental data for some physical properties are not readily
available in the public domain, computed values provide a reliable estimation.

Table 1: Physicochemical Properties of 2,5-Diiodophenol
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Property Value Source

CAS Number 24885-47-0 PubChem[1]
Molecular Formula CeHal20 PubChem[1]
Molecular Weight 345.90 g/mol PubChem[1]
IUPAC Name 2,5-diiodophenol PubChem[1]
Canonical SMILES C1=CC(=C(C=C1)HO)I PubChem[1]
INChi Key BPJGGVMYBHUGEC- PubChem[1]

UHFFFAOYSA-N

XLogP3 (Computed) 29 PubChem[1]
Exact Mass (Computed) 345.83516 Da PubChem[1]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 2,5-Diiodophenol are crucial
for its application in research and development. The following sections outline methodologies
based on general procedures for similar compounds.

Synthesis of 2,5-Diiodophenol

A general and environmentally friendly method for the iodination of aromatic compounds can
be adapted for the synthesis of 2,5-Diiodophenol from phenol. This method utilizes molecular
iodine and hydrogen peroxide in an aqueous medium.

General lodination Procedure:

e Reaction Setup: In a suitable reaction vessel, suspend phenol (1 equivalent) and molecular
iodine (2-3 equivalents) in distilled water.

e Initiation: To the stirred suspension, add 30% (m/v) hydrogen peroxide (4-6 equivalents).

e Reaction Conditions: Maintain the reaction mixture at 50°C with continuous stirring for 24
hours.
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o Work-up: After the reaction is complete, quench the excess iodine by adding a saturated
agueous solution of sodium thiosulfate.

o Extraction: Extract the product from the aqueous mixture using an organic solvent such as
ethyl acetate.

 Purification: Dry the combined organic phases over anhydrous magnesium sulfate, filter, and
evaporate the solvent under reduced pressure. The crude product can be further purified by
column chromatography on silica gel to yield pure 2,5-Diiodophenol.

Analytical Methodologies

The identification and quantification of 2,5-Diiodophenol can be achieved using standard
chromatographic techniques such as High-Performance Liquid Chromatography (HPLC) and
Gas Chromatography-Mass Spectrometry (GC-MS).

High-Performance Liquid Chromatography (HPLC) Analysis:

A general HPLC method for the analysis of iodinated phenols can be employed.[2][3][4]

Instrumentation: A standard HPLC system equipped with a UV-Vis or Diode Array Detector
(DAD) is suitable.

e Column: A C18 reversed-phase column is typically used for the separation of phenolic
compounds.

o Mobile Phase: A gradient elution using a mixture of an aqueous acidic solution (e.g., water
with phosphoric acid) and an organic solvent (e.g., acetonitrile or methanol) is commonly
employed.

» Detection: The eluting compounds can be monitored at a wavelength where phenols absorb,
typically around 280 nm.

o Quantification: Quantification can be achieved by comparing the peak area of the analyte to
that of a known standard.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:
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For volatile and thermally stable compounds like 2,5-Diiodophenol, GC-MS is a powerful
analytical tool. Derivatization may be necessary to improve its volatility and chromatographic
behavior.

Instrumentation: A GC system coupled to a mass spectrometer.

e Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms) is generally used.
e Carrier Gas: Helium is the most common carrier gas.

e Injection: Split or splitless injection can be used depending on the sample concentration.

o Temperature Program: An oven temperature gradient is programmed to ensure good
separation of the components.

o Mass Spectrometry: The mass spectrometer is operated in electron ionization (El) mode,
and the resulting mass spectrum provides a unique fragmentation pattern for identification.

Biological Activity and Signaling Pathways

The biological effects of many halogenated phenols are of significant interest in toxicology and
pharmacology. While specific studies on 2,5-Diiodophenol are limited, the broader class of
diiodophenols has been investigated for various biological activities. For instance, some
iodinated phenols have been identified as disinfection by-products in water and their potential
health effects are a subject of study.[5]

It is plausible that 2,5-Diiodophenol, like other phenolic compounds, could interact with
various biological signaling pathways. Phenolic compounds are known to modulate pathways
involved in inflammation, oxidative stress, and cellular proliferation. However, without specific
experimental data for 2,5-Diiodophenol, any proposed mechanism remains speculative.
Further research is required to elucidate the specific biological targets and signaling cascades
affected by this compound.

Safety and Handling

As with any chemical, appropriate safety precautions should be taken when handling 2,5-
Diiodophenol. It is advisable to consult the Safety Data Sheet (SDS) for detailed information
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on hazards, handling, and disposal. In general, handling should be performed in a well-
ventilated area, and personal protective equipment, including gloves, safety glasses, and a lab
coat, should be worn.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [2,5-Diiodophenol: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3255075#2-5-diiodophenol-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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